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Compound of Interest

Compound Name: Levopimatric acid

Cat. No.: B191702

Essential Safety and Handling Guide for
Levopimaric Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Levopimaric acid.

Key Safety Information

Levopimaric acid is harmful if swallowed and is very toxic to aquatic life with long-lasting
effects[1]. It may also cause skin and eye irritation[2]. Adherence to proper safety measures is
crucial to mitigate these risks.
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Hazard Classification & Storage

GHS Hazard Statements

H302: Harmful if swallowed.[1] H410: Very toxic

to aquatic life with long lasting effects.[1]

GHS Precautionary Statements

P264: Wash skin thoroughly after handling.[1]
P270: Do not eat, drink or smoke when using
this product.[1] P273: Avoid release to the
environment.[1] P301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwell.[1] P330: Rinse mouth.[1] P391:
Collect spillage.[1] P501: Dispose of
contents/container to an approved waste

disposal plant.[1]

Storage Conditions

Keep container tightly sealed in a cool, well-
ventilated area.[1] Store away from direct
sunlight and sources of ignition.[1]
Recommended storage temperature: -20°C (as

powder) or -80°C (in solvent).[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense when handling Levopimaric acid. The

following equipment is mandatory to ensure personal safety.
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PPE Category Specifications and Use

) Safety goggles with side-shields are required to
Eye Protection ]
protect against splashes and dust.[1]

Wear protective, chemical-resistant gloves.[1]
Hand Protection Nitrile, neoprene, or butyl rubber gloves are

suitable for handling most chemicals.[3]

] Impervious clothing, such as a fully fastened lab
Body Protection ) ]
coat, is necessary to prevent skin contact.[1]

A suitable respirator should be used, especially

when handling the powder form, to avoid
Respiratory Protection inhalation of dust or aerosols.[1] Work should be

conducted in an area with adequate exhaust

ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol

This section provides a procedural workflow for the safe handling of Levopimaric acid from
receipt to disposal.

Preparation and Engineering Controls

» Ventilation: Always handle Levopimaric acid in a well-ventilated area, preferably within a
chemical fume hood.[1]

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible
and have been recently tested.[1]

» Pre-Use Inspection: Before starting any work, inspect all PPE for damage or contamination.

o Material Handling: Avoid the formation of dust and aerosols.[1]

Handling Procedure

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where Levopimaric
acid is handled.[1]
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e Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and
eyes, as well as inhalation of the substance.[1]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1]

Accidental Release and Spill Response

o Evacuation: In case of a significant spill, evacuate personnel to a safe area.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or water courses.[1]

e Cleanup:

o

Wear full personal protective equipment.[1]

[¢]

For solutions, absorb the spill with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[1]

[¢]

For powders, carefully sweep or scoop up the material, avoiding dust generation.

[¢]

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

[e]

Collect all contaminated materials in a suitable, sealed container for disposal.[1]

Disposal Plan

» Waste Collection: All waste materials contaminated with Levopimaric acid must be
collected in designated, sealed containers.

e Regulatory Compliance: Disposal must be conducted in accordance with all prevailing
country, federal, state, and local regulations.[1]

» Approved Facility: Dispose of the contents and the container at an approved waste disposal
plant.[1]

First Aid Measures
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Exposure Route

First Aid Protocol

If Swallowed

Call a POISON CENTER or doctor/physician
immediately if you feel unwell.[1] Rinse the

mouth with water.[1]

Skin Contact

Remove contaminated clothing and shoes.
Rinse the skin thoroughly with large amounts of

water and consult a physician.[1]

Eye Contact

Immediately flush the eyes with large amounts
of water, separating the eyelids with fingers to
ensure adequate flushing. Remove contact
lenses if present and easy to do. Promptly call a

physician.[1]

Inhalation

Immediately move the individual to fresh air. If
breathing is difficult or stops, provide assistance

and seek medical attention.[2]

Workflow for Safe Handling of Levopimaric Acid
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Standard Operating Procedure

Start: Obtain Levopimaric Acid

egin Work

1. Preparation
- Use Fume Hood
- Verify Safety Stations
- Inspect PPE

l

2. Handling
- Avoid Contact & Inhalation
- No Food/Drink
- Wash Hands After Use

Task Complete

Emergency Protocols

End of Procedure

Personnel Exposure

Generate Waste

4. Spill Response

- Evacuate & Ventilate
- Wear Full PPE

- Contain & Clean Up

5. First Aid
- Follow Exposure Protocol
- Seek Medical Attention

Dispose Contaminated Material

Waste Management

3. Disposal
- Collect in Sealed Container
- Follow Regulations
- Use Approved Waste Plant
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Caption: Workflow for the safe handling, disposal, and emergency response for Levopimaric
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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